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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovalerophenone, also known as 3-methyl-1-phenyl-1-butanone, is an aromatic ketone.[1][2]
Chemically, it possesses a colorless to pale yellow liquid form and is characterized by a fresh,
fruity, and sweet odor with moderate tenacity.[1] While its olfactory profile suggests potential for
use in fragrance applications, it is crucial to note that current industry guidance recommends
against its use in fragrance formulations.[3] This document provides a summary of the known
properties of isovalerophenone and outlines the standard protocols for the evaluation of any
new chemical entity for fragrance applications, in line with industry safety and regulatory
standards.

Physicochemical Properties of Isovalerophenone

A comprehensive understanding of a material's physical and chemical properties is
fundamental before any application testing.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1672632?utm_src=pdf-interest
https://www.benchchem.com/product/b1672632?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6294287.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Isovalerophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6294287.htm
http://www.thegoodscentscompany.com/data/rw1448271.html
https://www.benchchem.com/product/b1672632?utm_src=pdf-body
https://www.benchchem.com/product/b1672632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H140 [3]
Molecular Weight 162.23 g/mol [2][4]

CAS Number 582-62-7 [1]
Appearance Colorless to pale yellow liquid [1]

Odor Profile Fresh-fruity, sweet [1]

Boiling Point 72-74 °C at 3 mmHg [4]

Density 0.966 g/mL at 25 °C [4]

Refractive Index

n20/D 1.512

[4]

Solubility

Insoluble in water; soluble in

alcohol and oils

[1](3]

Flash Point

99 °C (210.2 °F) - closed cup

[4]

Regulatory Status and Safety Assessment

The fragrance industry is governed by a stringent set of safety standards and regulations,
primarily overseen by organizations like the International Fragrance Association (IFRA) and the
Research Institute for Fragrance Materials (RIFM).[5][6][7] The safety evaluation of a fragrance
ingredient is a comprehensive process that includes a wide array of toxicological data.[5]

According to available information, isovalerophenone is listed as "not for fragrance use".[3]
This recommendation is a critical consideration for any researcher or formulator. The reasons
for such a recommendation can be varied, including but not limited to, lack of sufficient safety
data, potential for skin sensitization, or other toxicological concerns.

The general workflow for assessing the safety of a new fragrance material is depicted below.
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Workflow for Fragrance Material Safety Assessment.
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Experimental Protocols for Fragrance Material
Evaluation

The following protocols are generalized for the evaluation of a new chemical entity for its
potential use in fragrance formulation.

Protocol: Olfactory Evaluation

Objective: To characterize the odor profile of the new material.

Materials:

Test material (e.g., isovalerophenone)

Odorless solvent (e.g., dipropylene glycol - DPG)

Perfumery smelling strips

Glass vials

Pipettes

Procedure:

o Prepare dilutions of the test material in DPG at 100%, 10%, 1%, and 0.1%.
e Dip a clean smelling strip into each dilution.

» Allow the solvent to evaporate for a few seconds.

» Evaluate the odor at different time intervals (top note: first few minutes; heart note: after 15-
60 minutes; base note: after several hours) by a panel of trained evaluators.

» Record odor descriptors, intensity, and tenacity (how long the odor lasts).

Protocol: Stability Testing in Product Base

Objective: To assess the chemical stability and odor performance of the material in a
representative product base (e.g., fine fragrance, soap, lotion).
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Materials:

Test material

Selected product bases (e.g., ethanol/water for fine fragrance, unscented soap base)

Oven for accelerated aging (40-45°C)

pH meter

Viscometer

Glass storage containers
Procedure:

 Incorporate the test material into the product base at a predetermined concentration (e.g.,
0.5% - 2.0%).

e Prepare a control sample without the test material.
o Evaluate initial odor, color, pH, and viscosity.
o Store samples under different conditions:
o Room temperature (20-25°C) with light exposure.
o Room temperature, dark.
o Accelerated aging at 40-45°C, dark.

o Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, 12 weeks) for any changes in odor,
color, pH, and viscosity compared to the control.

Olfactory Signaling Pathway

Understanding how a volatile molecule like isovalerophenone would be perceived involves the
olfactory signaling pathway. An odorant molecule, upon inhalation, interacts with olfactory
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receptors in the nasal cavity, triggering a cascade of neural signals that are interpreted by the
brain as a specific scent.

[Odorant Molecule (e.g., Isovalerophenonea

Binding to Olfactory Receptor (OR) in Nasal Epithelium
Gctivation of G-protein (GolfD
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l
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l
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l
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:
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:

[Signal Processing in the Brain (Piriform Cortex, Amygdala, etc.a

:
>
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Simplified Olfactory Signaling Pathway.

Conclusion

While isovalerophenone possesses an interesting olfactory profile, the current industry
recommendation is that it should not be used in fragrance formulations.[3] For researchers and
scientists, this underscores the critical importance of adhering to safety and regulatory
guidelines in the development of new fragrance ingredients. The protocols and workflows
provided here offer a foundational approach to the evaluation of any new potential aroma
chemical, ensuring that both olfactory performance and consumer safety are rigorously
assessed. Any consideration for the use of isovalerophenone in fragrances would first require
a comprehensive safety assessment to overturn the current recommendation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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